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Compound of Interest

Compound Name:
methyl 1-acetylpiperidine-3-

carboxylate

CAS No.: 111479-16-4

Cat. No.: B3213259

Get Quote

Technical Profile: Methyl N-Acetylnipecotate
CAS 111479-16-4 | Molecular Formula: C9H15NO3

Executive Summary
Methyl N-acetylnipecotate (Methyl 1-acetylpiperidine-3-carboxylate) is a functionalized

piperidine derivative widely utilized in medicinal chemistry. It serves as a protected scaffold for

the development of

-aminobutyric acid (GABA) uptake inhibitors and nipecotic acid derivatives. Its dual functionality
—an N-acetyl group providing stability and a methyl ester allowing for orthogonal reactivity—
makes it a versatile building block for library synthesis and chiral resolution processes.

Chemical Identity & Properties
The following table consolidates the core physicochemical data for Methyl N-acetylnipecotate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3213259#bc-rfq
https://www.benchchem.com/product/b3213259/docs?utm_src=pdf-body#methyl-n-acetylnipecotate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name Methyl 1-acetylpiperidine-3-carboxylate

Common Name Methyl N-acetylnipecotate

CAS Number 111479-16-4

Molecular Formula

C

H

NO

Molecular Weight 185.22 g/mol

Exact Mass 185.1052 Da

Structure
Piperidine ring with C3-methyl ester and N1-

acetyl group

Physical State
Colorless to pale yellow liquid / Low-melting

solid

Solubility
Soluble in MeOH, DCM, EtOAc; Sparingly

soluble in water

Synthesis & Production Protocols
The synthesis of Methyl N-acetylnipecotate is typically achieved through two primary pathways:

N-Acetylation of the ester or O-Methylation of the acid. The N-acetylation route is generally

preferred for industrial scalability due to the availability of the starting material, methyl

nipecotate.

Pathway A: N-Acetylation of Methyl Nipecotate
(Preferred)
This method avoids the use of strong acids required for esterification and proceeds under mild

conditions.

Starting Material: Methyl nipecotate (CAS 50585-89-2).
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Reagents: Acetic anhydride (

) or Acetyl chloride (

); Triethylamine (

) or Pyridine.

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Protocol:

Dissolution: Dissolve 1.0 eq of Methyl nipecotate in dry DCM (0.5 M concentration).

Base Addition: Add 1.2 eq of Triethylamine and cool the solution to 0°C under nitrogen

atmosphere.

Acetylation: Dropwise add 1.1 eq of Acetyl chloride or Acetic anhydride. Maintain

temperature < 5°C to prevent side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (EtOAc:Hexane 1:1).

Workup: Quench with saturated

. Extract the organic layer, wash with brine, dry over

, and concentrate in vacuo.

Purification: If necessary, purify via silica gel flash chromatography (gradient elution with

EtOAc/Hexanes).

Pathway B: Fischer Esterification of N-Acetylnipecotic
Acid
Used when the free acid is the primary available stock.

Starting Material: N-Acetylnipecotic acid (CAS 2637-76-5).

Reagents: Methanol (excess), conc.
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(catalytic).[1][2]

Conditions: Reflux for 6–12 hours.

Synthesis Workflow Diagram
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Caption: Figure 1. Dual synthetic pathways for Methyl N-acetylnipecotate via N-acetylation

(blue) or esterification (red).

Applications in Drug Discovery
Methyl N-acetylnipecotate is not merely a solvent or byproduct; it is a strategic scaffold in the

synthesis of neuroactive compounds.

GABA Uptake Inhibitors
The nipecotic acid moiety is a pharmacophore for the GABA transporter (GAT-1). The N-acetyl

methyl ester serves as a "masked" intermediate.
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Mechanism: The ester group can be selectively hydrolyzed to the acid or reduced to the

alcohol/aldehyde to attach lipophilic side chains (e.g., diarylbutenyl groups found in

Tiagabine analogs).

Role: The N-acetyl group protects the secondary amine during C3-carboxyl manipulations,

preventing N-alkylation or polymerization.

Chiral Resolution
Nipecotic acid derivatives possess a chiral center at C3. Methyl N-acetylnipecotate is often

used in enzymatic resolution studies.

Process: Lipases (e.g., Candida antarctica lipase B) can selectively hydrolyze one

enantiomer of the ester, allowing for the separation of (R)- and (S)-N-acetylnipecotic acid.

Analytical Characterization
Researchers should verify the identity of the synthesized compound using the following

spectroscopic markers.
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Technique
Expected Signals (CDCl

)
Structural Assignment

H NMR 3.69 (s, 3H)

Methyl ester (-OCH

)

2.10 (s, 3H)

Acetyl methyl (-COCH

)

1.5–3.0 (m, 8H)
Piperidine ring protons (C2,

C3, C4, C5, C6)

Note: Rotamers may cause

peak broadening or doubling.

IR 1730–1740 cm Ester C=O stretch

1640–1650 cm Amide C=O stretch

MS (ESI) m/z 186.1 [M+H] Protonated molecular ion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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